Cas no 2227456-66-6 (3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid)

• Product Name: 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid
• CAS No: 2227456-66-6
• MF: C₁₂H₁₄FNO₄
• MW: 255.24
• MDL: MFCD30183517
• CID: 5174590
• Update Time: 2025-08-05

3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid
• Benzoic acid, 3-fluoro-2-[methyl(propoxycarbonyl)amino]-

• MDL： MFCD30183517
• Inchi： 1S/C12H14FNO4/c1-3-7-18-12(17)14(2)10-8(11(15)16)5-4-6-9(10)13/h4-6H,3,7H2,1-2H3,(H,15,16)
• InChI Key： LAMSPLDHJNKMBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(F)=C1N(C)C(OCCC)=O

Additional information on 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid

Introduction to 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid (CAS No. 2227456-66-6)

3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2227456-66-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine substituent at the 3-position and an amino group protected by a methyl ester group at the 2-position. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The fluorine atom in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorinated aromatic compounds are well-documented for their enhanced metabolic stability, improved binding affinity to biological targets, and altered electronic properties, which can significantly influence drug efficacy and selectivity. In contrast, the methyl(propoxycarbonyl)amino group serves as a protecting group for the amino functionality, allowing for selective modifications during synthetic pathways. This protection-deprotection strategy is widely employed in drug development to ensure regioselectivity and prevent unwanted side reactions.

Recent advancements in medicinal chemistry have highlighted the importance of benzoic acid derivatives in the design of novel therapeutic agents. The structural motif of benzoic acid is a cornerstone in many drug molecules due to its ability to interact with biological receptors through hydrophobic and hydrogen bonding interactions. The introduction of fluorine and ester functionalities further enhances the compound's potential as a pharmacophore, enabling precise tuning of its biological activity. For instance, studies have demonstrated that fluorinated benzoic acids exhibit promising anti-inflammatory, antiviral, and anticancer properties.

In particular, 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid has been investigated for its potential applications in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the benzoic acid scaffold with fluorine and ester groups, researchers aim to achieve high-affinity binding to specific kinase domains. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its utility as a lead compound in kinase inhibition research.

The synthesis of 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include fluorination of benzoic acid derivatives, protection of the amino group with an ester moiety, and subsequent functional group manipulations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to enhance reaction efficiency and selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

The pharmacological profile of 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid has been explored through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated notable inhibitory effects on several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings are particularly intriguing given the critical roles these kinases play in immune responses and cell cycle regulation. Additionally, animal models have provided insights into its potential therapeutic effects on inflammatory diseases and tumor growth.

One of the most compelling aspects of 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid is its versatility as a building block for more complex drug molecules. Researchers can leverage its unique structural features to design derivatives with enhanced bioavailability, improved metabolic stability, or targeted delivery systems. For example, conjugation with polyethylene glycol (PEG) chains can extend circulation time in vivo, while incorporation into liposomes or nanoparticles can facilitate targeted drug delivery to specific tissues or organs.

The growing interest in fluorinated benzoic acids underscores their significance as scaffolds for drug discovery. The ability to fine-tune their chemical properties through strategic functionalization makes them ideal candidates for developing next-generation therapeutics. As computational chemistry tools become more sophisticated, virtual screening approaches are being increasingly used to identify novel analogs of 3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid with optimized pharmacological profiles.

In conclusion,3-fluoro-2-(methyl(propoxycarbonyl)amino)benzoic acid (CAS No. 2227456-66-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural composition, characterized by a fluorine substituent and an ester-protected amino group, positions it as a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Ongoing studies continue to uncover its potential as a lead compound or building block in drug development pipelines.